2-(3-(Methylthio)propyl)pyrrolidine

• Molecular Formula: C8H17NS
• Molecular Weight: 159.29 g/mol
• IUPAC Name: 2-(3-methylsulfanylpropyl)pyrrolidine
• InChI: InChI=1S/C8H17NS/c1-10-7-3-5-8-4-2-6-9-8/h8-9H,2-7H2,1H3
• InChI Key: ZWUMCOUIKFBJSW-UHFFFAOYSA-N
• Canonical SMILES: CSCCCC1CCCN1

Description

2-(3-(Methylthio)propyl)pyrrolidine is a chemical compound characterized by a pyrrolidine ring substituted with a 3-(methylthio)propyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3-(Methylthio)propyl)pyrrolidine typically involves the reaction of pyrrolidine with 3-(methylthio)propyl halides under basic conditions. The reaction can be carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the pyrrolidine ring or the sulfur-containing side chain, potentially yielding various reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methylthio group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be employed under basic or acidic conditions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced pyrrolidine derivatives.

Substitution: Various substituted pyrrolidine compounds.

Scientific Research Applications

2-(3-(Methylthio)propyl)pyrrolidine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery due to its unique structural features.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-(Methylthio)propyl)pyrrolidine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The sulfur-containing side chain can play a crucial role in binding interactions and the overall pharmacophore of the compound.

Comparison with Similar Compounds

Pyrrolidine: A simple nitrogen-containing heterocycle used widely in medicinal chemistry.

Pyrrolidine-2-one: Known for its biological activity and used in drug design.

Pyrrolidine-2,5-diones: Compounds with significant pharmacological properties.

Uniqueness: 2-(3-(Methylthio)propyl)pyrrolidine is unique due to the presence of the 3-(methylthio)propyl group, which imparts distinct chemical and biological properties. This substitution can enhance the compound’s reactivity and interaction with biological targets, making it a valuable scaffold in drug discovery and development.